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Compound of Interest

Compound Name: BCI-215

Cat. No.: B605973

Audience: Researchers, scientists, and drug development professionals.

Introduction: BCI-215 is a potent and selective inhibitor of dual-specificity MAPK phosphatases
(DUSP), particularly DUSP1 and DUSP6.[1][2] By inhibiting these phosphatases, BCI-215
leads to the sustained phosphorylation and activation of the Mitogen-Activated Protein Kinase
(MAPK) signaling pathways, including ERK, JNK, and p38.[1][3][4] This activity makes BCI-215
a valuable tool for studying cellular processes regulated by MAPK signaling, such as cell
proliferation, differentiation, and apoptosis.[4][5] Notably, BCI-215 has demonstrated selective
cytotoxicity towards tumor cells while sparing normal cells, highlighting its potential in cancer
research and drug development.[5][6]

These application notes provide a detailed protocol for the preparation, storage, and handling
of BCI-215 stock solutions using Dimethyl Sulfoxide (DMSO) as a solvent.

Quantitative Data Summary

The following tables provide a quick reference for the key quantitative data related to BCI-215.

Table 1: Chemical and Physical Properties of BCI-215
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Property Value

CAS Number 1245792-67-9
Molecular Formula C22H22BrNO
Molecular Weight 396.32 g/mol

Solubility in DMSO

~33.33 mg/mL (84.10 mM)[6][7]

Appearance

Solid

Table 2: Preparation of BCI-215 Stock Solutions in DMSO

Desired Stock Concentration

Mass of BCI-215 (for 1 mL of DMSO)

1mM 0.396 mg
5 mM 1.982 mg
10 mM 3.963 mg
50 mM 19.816 mg
84.10 mM (Saturated) 33.33 mg

Table 3: Recommended Storage Conditions for BCI-215

Form Storage Temperature Duration

Solid Powder -20°C Up to 3 years[6]
DMSO Stock Solution -20°C Up to 1 month[8]
DMSO Stock Solution -80°C Up to 2 years[6][9][10]

Experimental Protocols

Materials:

o BCI-215 powder

© 2025 BenchChem. All rights reserved.

2/7 Tech Support


https://file.medchemexpress.com/batch_PDF/HY-121087/BCI-215-DataSheet-MedChemExpress.pdf
https://file.glpbio.com/quotepdf/product.php?token=1j5cruFpNuf9FG2sYIMbmK3lWGvf9wWBK6gN-MoUCgiAKzE80ac8AoqMKQ6SO7klGxcM3ghXdTb9mXy4Ag8wTKxIO1_K8mV9OrNjWKNQ14PpdISbCuKVbR7QhUzcb0uOKBTysFcvUn7m0
https://www.benchchem.com/product/b605973?utm_src=pdf-body
https://www.benchchem.com/product/b605973?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-121087/BCI-215-DataSheet-MedChemExpress.pdf
https://www.tocris.com/support/stability-and-storage
https://file.medchemexpress.com/batch_PDF/HY-121087/BCI-215-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/bci-215.html
https://www.medchemexpress.com/bci-215.html?locale=ja-JP
https://www.benchchem.com/product/b605973?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605973?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

e Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

 Sterile microcentrifuge tubes or vials

» Vortex mixer

» Ultrasonic bath (optional, but recommended)

o Water bath set to 37°C (optional)

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
Protocol for Preparing a 10 mM BCI-215 Stock Solution in DMSO:

e Pre-weighing Preparation: Before opening, allow the vial of BCI-215 powder to equilibrate to
room temperature for at least 60 minutes.[8] This prevents condensation from forming on the
powder.

e Weighing BCI-215: Carefully weigh out 3.963 mg of BCI-215 powder and transfer it to a
sterile microcentrifuge tube.

e Adding DMSO: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the
BCI-215 powder. It is crucial to use fresh, high-purity DMSO as it is hygroscopic, and
absorbed water can reduce the solubility of the compound.[9][11]

» Dissolution: Tightly cap the tube and vortex thoroughly for several minutes to facilitate
dissolution.

 Aiding Dissolution (Optional but Recommended): If the compound does not fully dissolve, the
following steps can be taken:

o Warming: Gently warm the solution in a 37°C water bath for 5-10 minutes.[7]

o Sonication: Place the tube in an ultrasonic bath for 10-15 minutes to aid dissolution.[6][7]

[9]

e Final Check: Visually inspect the solution to ensure that all the BCI-215 has completely
dissolved and the solution is clear.
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 Aliquoting and Storage: To avoid repeated freeze-thaw cycles which can degrade the
compound, it is highly recommended to aliquot the stock solution into smaller, single-use
volumes in sterile microcentrifuge tubes.[9] Store the aliquots at -20°C for short-term storage
(up to 1 month) or at -80°C for long-term storage (up to 2 years).[6][8][9][10]

o Working Solution Preparation: When ready to use, thaw an aliquot of the stock solution at
room temperature. Dilute the stock solution to the desired final concentration in your cell
culture medium or experimental buffer. Note that high concentrations of DMSO can be toxic
to cells, so ensure the final DMSO concentration in your experiment is kept low (typically
below 0.5%).

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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